Cas no 1261763-88-5 (3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile)

• Product Name: 3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile
• CAS No: 1261763-88-5
• MF: C₂₀H₁₀F₆N₂O₂
• MW: 424.296025753021
• CID: 4987695
• Update Time: 2025-05-25

3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile

• Inchi： 1S/C20H10F6N2O2/c21-19(22,23)29-17-7-3-1-5-13(17)12-9-15(16(10-27)28-11-12)14-6-2-4-8-18(14)30-20(24,25)26/h1-9,11H
• InChI Key： FGYXXVJEGSXUOJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(C#N)=NC=C(C=1)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 617
• XLogP3: 6.5
• Topological Polar Surface Area: 55.1

Additional information on 3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile

Comprehensive Overview of 3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261763-88-5)

3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261763-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of picolinonitrile derivatives, which are known for their versatility in drug discovery and material science. The presence of trifluoromethoxy groups enhances its lipophilicity and metabolic stability, making it a valuable candidate for medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile has surged, driven by their applications in bioactive molecule design. Researchers are particularly interested in its potential as a building block for kinase inhibitors or GPCR modulators, addressing pressing needs in oncology and CNS disorders. The compound’s nitrile functional group also opens doors for click chemistry applications, aligning with trends in high-throughput screening and fragment-based drug discovery.

The synthesis of CAS No. 1261763-88-5 involves multi-step organic reactions, often starting from 2-(trifluoromethoxy)phenylboronic acid and picolinonitrile precursors. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently searched in process chemistry forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with ICH guidelines for impurity profiling.

From an environmental perspective, the trifluoromethoxy moiety in 3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile raises questions about sustainable fluorine chemistry. Innovations in catalytic fluorination and green solvents are being explored to mitigate ecological concerns, a hot topic in ACS Green Chemistry Institute discussions. Regulatory agencies emphasize REACH compliance for such compounds, prompting manufacturers to adopt eco-friendly synthesis routes.

In material science, this compound’s aromatic stacking interactions and electron-withdrawing properties make it a candidate for organic electronic devices. Its potential in OLEDs or photovoltaic cells is under investigation, coinciding with the global push for renewable energy technologies. Patent databases reveal growing IP activity around picolinonitrile scaffolds, reflecting their commercial viability.

For researchers sourcing CAS 1261763-88-5, quality benchmarks like ≥98% purity and certified reference standards are critical. Suppliers often highlight structure-activity relationship (SAR) data to appeal to drug discovery teams. FAQs in scientific communities focus on storage conditions (e.g., inert atmosphere) and solubility profiles (DMSO or THF), underscoring practical handling considerations.

Looking ahead, 3,5-Bis(2-(trifluoromethoxy)phenyl)picolinonitrile exemplifies the intersection of fluorine chemistry and life sciences. Its adaptability across therapeutic development and advanced materials ensures sustained relevance. As AI-driven molecular design accelerates, compounds like this will likely feature in virtual screening libraries, answering the industry’s call for novel chemical entities with optimized properties.